2-(2,2-Dibromo-vinyl)benzo[b]thiophene

• Molecular Formula: C10H6Br2S
• Molecular Weight: 318.03 g/mol
• IUPAC Name: 2-(2,2-dibromoethenyl)-1-benzothiophene
• InChI: InChI=1S/C10H6Br2S/c11-10(12)6-8-5-7-3-1-2-4-9(7)13-8/h1-6H
• InChI Key: UJQIGBGMJFIYCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C=C(Br)Br

Description

2-(2,2-Dibromo-vinyl)benzo[b]thiophene is a useful research compound. Its molecular formula is C10H6Br2S and its molecular weight is 318.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of benzo[b]thiophene-2-carbaldehyde (1.0 g, 6.17 mmol) and carbon tetrabromide (3.1 g, 9.25 mmol) in methylene chloride (50 mL) was cooled to 0° C. A solution of triphenylphosphine (4.86 g, 18.3 mmol) in methylene chloride (20 mL) was added dropwise. After ½ hour the solution was placed on a plug of silica gel and eluted with 20% ethyl acetate:hexane. Concentration of the eluent resulted in the isolation of 1.3 g (67%) of 2-(2,2-Dibromo-vinyl)-benzo[b]thiophene as a yellow oil, which was used as such in the next step.